Cas no 1402666-88-9 (5-Chloro-2-(piperidin-4-yl)pyrimidine hydrochloride)

• Product Name: 5-Chloro-2-(piperidin-4-yl)pyrimidine hydrochloride
• CAS No: 1402666-88-9
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• MDL: MFCD26407085
• CID: 2114966
• PubChem ID: 71529243
• Update Time: 2025-10-28

5-Chloro-2-(piperidin-4-yl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(piperidin-4-yl)pyrimidine hydrochloride
• 5-CHLORO-2-(PIPERIDIN-4-YL)PYRIMIDINE HCL
• CS-0376006
• DA-37595
• EN300-266712
• MFCD26407085
• 1402666-88-9
• SY355337
• 5-Chloro-2-(piperidin-4-yl)pyrimidinehydrochloride
• 5-Chloro-2-(4-piperidyl)pyrimidine Hydrochloride
• 5-Chloro-2-(piperidin-4-yl)pyrimidine hydrochloride

• MDL： MFCD26407085
• Inchi： 1S/C9H12ClN3.ClH/c10-8-5-12-9(13-6-8)7-1-3-11-4-2-7;/h5-7,11H,1-4H2;1H
• InChI Key： JCZGAYXHGSPADO-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C2CCNCC2)=NC=1.Cl

Computed Properties

• Exact Mass: 233.0486528g/mol
• Monoisotopic Mass: 233.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Chloro-2-(piperidin-4-yl)pyrimidine hydrochloride

5-Chloro-2-(piperidin-4-yl)pyrimidine Hydrochloride: A Comprehensive Overview

The compound 5-Chloro-2-(piperidin-4-yl)pyrimidine hydrochloride (CAS No. 1402666-88-9) is a significant molecule in the field of organic chemistry and pharmacology. This compound, characterized by its unique pyrimidine core structure, has garnered attention due to its potential applications in drug development and material science. The hydrochloride salt form of this compound is particularly notable for its stability and solubility properties, making it a valuable component in various research and industrial settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Chloro-2-(piperidin-4-yl)pyrimidine hydrochloride through a variety of methodologies, including microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also reduced the environmental footprint of production, aligning with the growing demand for sustainable chemical practices.

The structural features of this compound are pivotal to its functionality. The pyrimidine ring, a six-membered aromatic structure with alternating single and double bonds, serves as a versatile scaffold for various chemical modifications. The presence of a chlorine atom at the 5-position introduces electronic effects that can influence the compound's reactivity and biological activity. Additionally, the piperidinyl group at the 2-position contributes to the molecule's stereochemistry and enhances its ability to interact with biological targets, such as enzymes or receptors.

Recent studies have highlighted the potential of 5-Chloro-2-(piperidin-4-yl)pyrimidine hydrochloride in therapeutic applications, particularly in the realm of oncology and neurodegenerative diseases. Researchers have explored its role as a modulator of key cellular pathways, such as the PI3K/AKT/mTOR signaling cascade, which is implicated in cancer progression and neuroprotection.

In terms of pharmacokinetics, this compound exhibits favorable absorption and bioavailability profiles, making it an attractive candidate for drug delivery systems. Its ability to cross biological membranes efficiently has been validated through in vitro permeability assays, suggesting potential for oral administration in clinical settings.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its binding affinity towards specific protein targets, providing insights into its mechanism of action at the molecular level.

Moreover, the synthesis of 5-Chloro-2-(piperidin-4-yl)pyrimidine hydrochloride has been optimized through green chemistry principles, reducing hazardous byproducts and improving process efficiency.

In conclusion, 5-Chloro-2-(piperidin-4-yl)pyrimidine hydrochloride (CAS No. 1402666-88-9) stands as a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic and computational techniques, positions it as a key player in future research and development endeavors.